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Compound of Interest

Compound Name: 3-Hydroxy desloratadine-d6

Cat. No.: B15557987

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of deuterated
3-hydroxy desloratadine, focusing on the commonly supplied tetradeuterated (d4) variant. It is
intended to serve as a valuable resource for researchers and professionals in drug metabolism,
pharmacokinetics, and analytical chemistry who require a stable isotope-labeled internal
standard for the quantification of 3-hydroxy desloratadine. This document outlines commercial
suppliers, available product specifications, and detailed experimental protocols for its use.

Introduction

3-Hydroxy desloratadine is the major active metabolite of desloratadine, a long-acting, non-
sedating antihistamine.[1][2] Accurate quantification of this metabolite is crucial for
pharmacokinetic and bioequivalence studies. The use of a stable isotope-labeled internal
standard, such as 3-hydroxy desloratadine-d4, is the gold standard for mass spectrometric
analysis, ensuring high accuracy and precision by correcting for matrix effects and variations in
sample processing.[3] While the user request specified 3-hydroxy desloratadine-d6, a
thorough market survey reveals that the tetradeuterated (d4) analog is the predominantly
available commercial product.

Commercial Suppliers of 3-Hydroxy Desloratadine-
d4
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Several reputable suppliers offer 3-hydroxy desloratadine-d4 for research purposes. The
following table summarizes the key information for some of these suppliers. It is important to
note that catalog numbers and stock status are subject to change, and direct inquiry with the
suppliers is recommended for the most current information.
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Molecular
. Product CAS Molecular .
Supplier Weight ( Notes
Name Number Formula
g/mol )
Utilized as an
internal
3-Hydroxy standard in
) 1246819-99- C19H15D4CIN )
Veeprho Desloratadine ; o 330.84 analytical and
2
-D4 pharmacokin
etic research.
(3]
Accompanied
) 3-Hydroxy
Simson ] 1246819-99- C19H15D4CIN by a
Desloratadine 330.84 -
Pharma D4 7 20 Certificate of
Analysis.[4]
Available in
3-Hydroxy various
) 1246819-99- C19H15D4CIN N
Clearsynth Desloratadine . o 330.84 quantities (1
2
-d4 mg, 5 mg, 10
mg, etc.).[5]
3-Hydroxy
Amzeal 1246819-99- C19H15D4CIN
Desloratadine 330.8 -
Research 7 20
-D4
Chemical
3-Hydroxy )
) Purity: 98%,
) Desloratadine  1246819-99- C19H15D4CIN )
MyBioSource 330.84 Isotopic
-d4, 7 20 )
Purity:
Biochemical
99.1%.[6]
N 3-Hydroxy
Pharmaffiliate 1246819-99- C19H15D4CIN
Desloratadine 330.84 -
S 7 20
-d4
3-Hydroxy
LGC 1246819-99- C19H15D4CIN
Desloratadine 330.84 -
Standards 7 20
-d4
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3-Hydroxy Available as
MedChemEx  desloratadine  1246819-99- C19H16DBICl N
Not specified )
press -d4 7 N20 hydrobromide
hydrobromide salt.

Metabolic Pathway of Desloratadine to 3-Hydroxy
Desloratadine

The formation of 3-hydroxydesloratadine from desloratadine is a multi-step enzymatic process
primarily occurring in the liver. It involves an initial glucuronidation step followed by
hydroxylation and subsequent deconjugation.[1][7] The key enzymes involved are UDP-
glucuronosyltransferase 2B10 (UGT2B10) and Cytochrome P450 2C8 (CYP2C8).[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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